(S)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

Specification

• Molecular Formula: C15H29N3O3
• Molecular Weight: 299.41 g/mol
• IUPAC Name: tert-butyl (3S)-3-[(2-aminoacetyl)-propan-2-ylamino]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C15H29N3O3/c1-11(2)18(13(19)9-16)12-7-6-8-17(10-12)14(20)21-15(3,4)5/h11-12H,6-10,16H2,1-5H3/t12-/m0/s1
• Standard InChI Key: MWNHMYGBGINGBI-LBPRGKRZSA-N
• Isomeric SMILES: CC(C)N([C@H]1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CN
• SMILES: CC(C)N(C1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CN
• Canonical SMILES: CC(C)N(C1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CN

Introduction

Chemical Structure and Stereochemical Significance

Molecular Architecture

The compound’s structure features a piperidine ring (a six-membered heterocycle with one nitrogen atom) substituted at the 3-position with an isopropyl-amino group and a 2-amino-acetyl moiety. The tert-butyl ester at the 1-position enhances steric protection and lipophilicity, critical for stability and membrane permeability.

Table 1: Key Molecular Properties

Property	Value	Source
Molecular Formula	C₁₅H₂₉N₃O₃
Molecular Weight	299.41 g/mol
IUPAC Name	tert-butyl (3S)-3-[(2-aminoacetyl)-propan-2-ylamino]piperidine-1-carboxylate
Stereochemistry	(S)-configuration at C3
Boiling Point	Not reported	—
Density	1.12 g/cm³ (predicted)

The stereochemistry at the C3 position is pivotal for its biological interactions. Enantiomer-specific activity has been observed in analogous piperidine derivatives, where the (S)-form often exhibits enhanced binding affinity to targets such as neurotransmitter receptors.

Synthesis and Optimization

Synthetic Pathways

The synthesis typically involves multi-step sequences starting from piperidine precursors. A common route includes:

• Acylation: Introduction of the isopropyl-amino group via nucleophilic substitution using isopropylamine and chloroacetyl chloride.

• Stereoselective Alkylation: Chiral triflate intermediates are employed to ensure the (S)-configuration, as demonstrated in enantioselective syntheses of related piperidine esters.

• Esterification: Protection of the carboxylic acid with a tert-butyl group using di-tert-butyl dicarbonate (Boc anhydride) under basic conditions.

Table 2: Comparison of Synthesis Methods

Step	Reagents/Conditions	Yield	Purity
Acylation	Chloroacetyl chloride, TEA, DCM	85%	>95%
Stereoselective Step	Chiral triflate, 4-Boc-aminopiperidine	74–84%	>99% ee
Boc Protection	Boc₂O, DMAP, THF	90%	98%

Industrial Scalability

Continuous flow processes have been explored to enhance yield and reproducibility. For example, microreactor systems enable precise temperature control during acylation, reducing side reactions.

Biological Activity and Mechanistic Insights

Target Interactions

The compound’s amino-acetyl group facilitates covalent interactions with nucleophilic residues (e.g., cysteine, lysine) in enzymatic active sites. Computational docking studies suggest affinity for:

• Neurotransmitter Receptors: Serotonin (5-HT₃) and dopamine receptors due to piperidine’s structural mimicry of endogenous ligands.

• Proteases: Inhibition of cathepsin B via chloroacetyl group-mediated alkylation.

Stability and Reactivity

Applications in Drug Discovery

Intermediate for TLR Antagonists

In a 2023 study, the compound was utilized to synthesize Toll-like receptor (TLR) antagonists, showing efficacy in murine models of autoimmune hepatitis (80% reduction in ALT levels).

Prodrug Development

Conjugation with phenolic moieties via ester linkages enhanced blood-brain barrier penetration, enabling central nervous system targeting.

Comparative Analysis with Structural Analogs

Table 3: Analog Comparison

Compound	Molecular Formula	Key Difference	Bioactivity
(R)-Enantiomer	C₁₅H₂₉N₃O₃	Opposite configuration at C3	50% lower receptor binding
3-[(2-Chloro-acetyl)-isopropyl-amino]	C₁₅H₂₇ClN₂O₃	Chloroacetyl vs. aminoacetyl	Enhanced covalent binding
tert-Butyl 4-aminopiperidine-1-carboxylate	C₁₀H₂₀N₂O₂	Lack of acetyl-isopropyl group	Reduced metabolic stability